1. Home
  2. Product
  3. Inhibitors
  4. SR7826
SR7826 SR7826 SR7826 is a potent and selective LIMK inhibitor.
Brand Name: Vulcanchem
CAS No.: 1219728-20-7
VCID: VC0543823
InChI: InChI=1S/C22H21N5O2/c1-15-13-23-21-19(15)20(24-14-25-21)16-7-9-17(10-8-16)26-22(29)27(11-12-28)18-5-3-2-4-6-18/h2-10,13-14,28H,11-12H2,1H3,(H,26,29)(H,23,24,25)
SMILES: CC1=CNC2=NC=NC(=C12)C3=CC=C(C=C3)NC(=O)N(CCO)C4=CC=CC=C4
Molecular Formula: C22H21N5O2
Molecular Weight: 387.44

SR7826

CAS No.: 1219728-20-7

Inhibitors

VCID: VC0543823

Molecular Formula: C22H21N5O2

Molecular Weight: 387.44

Purity: >98% (or refer to the Certificate of Analysis)

SR7826 - 1219728-20-7

CAS No. 1219728-20-7
Product Name SR7826
Molecular Formula C22H21N5O2
Molecular Weight 387.44
IUPAC Name 1-(2-hydroxyethyl)-3-[4-(5-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl)phenyl]-1-phenylurea
Standard InChI InChI=1S/C22H21N5O2/c1-15-13-23-21-19(15)20(24-14-25-21)16-7-9-17(10-8-16)26-22(29)27(11-12-28)18-5-3-2-4-6-18/h2-10,13-14,28H,11-12H2,1H3,(H,26,29)(H,23,24,25)
Standard InChIKey WQAGVQVBDHOHRD-UHFFFAOYSA-N
SMILES CC1=CNC2=NC=NC(=C12)C3=CC=C(C=C3)NC(=O)N(CCO)C4=CC=CC=C4
Appearance Solid powder
Description SR7826 is a potent and selective LIMK inhibitor.
Purity >98% (or refer to the Certificate of Analysis)
Shelf Life >3 years if stored properly
Solubility Soluble in DMSO
Storage Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Synonyms SR7826; SR-7826; SR 7826;
Reference 1: Yu Q, Gratzke C, Wang Y, Herlemann A, Sterr CM, Rutz B, Ciotkowska A, Wang X, Strittmatter F, Stief CG, Hennenberg M. Inhibition of human prostate smooth muscle contraction by the LIM kinase inhibitors, SR7826 and LIMKi3. Br J Pharmacol. 2018 Jun;175(11):2077-2096. doi: 10.1111/bph.14201. Epub 2018 Apr 29. PubMed PMID: 29574791; PubMed Central PMCID: PMC5978953.
PubChem Compound 45381385
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19